Cas no 1804897-89-9 (2-Bromo-3-fluoro-4-(fluoromethoxy)phenol)

• Product Name: 2-Bromo-3-fluoro-4-(fluoromethoxy)phenol
• CAS No: 1804897-89-9
• MF: C₇H₅BrF₂O₂
• MW: 239.014208555222
• CID: 4972574
• Update Time: 2025-05-21

2-Bromo-3-fluoro-4-(fluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoro-4-(fluoromethoxy)phenol

• Inchi： 1S/C7H5BrF2O2/c8-6-4(11)1-2-5(7(6)10)12-3-9/h1-2,11H,3H2
• InChI Key： BZLCZHMTLHNBLF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)OCF)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5

Additional information on 2-Bromo-3-fluoro-4-(fluoromethoxy)phenol

2-Bromo-3-fluoro-4-(fluoromethoxy)phenol: A Comprehensive Overview

2-Bromo-3-fluoro-4-(fluoromethoxy)phenol, also known by its CAS number 1804897-89-9, is a brominated aromatic compound with a unique substitution pattern. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile reactivity and potential applications. The molecule consists of a phenol ring substituted with a bromine atom at position 2, a fluorine atom at position 3, and a fluoromethoxy group (-OCH₂F) at position 4. This combination of substituents imparts distinctive electronic and steric properties, making it an intriguing subject for both fundamental and applied research.

The synthesis of 2-Bromo-3-fluoro-4-(fluoromethoxy)phenol typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through strategies such as nucleophilic aromatic substitution, coupling reactions, and directed metallation. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to install the fluoromethoxy group with high regioselectivity. These methods not only enhance the yield but also minimize the use of hazardous reagents, aligning with the principles of green chemistry.

The chemical properties of 2-Bromo-3-fluoro-4-(fluoromethoxy)phenol are heavily influenced by its substituent pattern. The electron-withdrawing effects of bromine and fluorine atoms deactivate the aromatic ring, making it less reactive toward electrophilic substitution compared to unsubstituted phenol. However, the presence of the fluoromethoxy group introduces additional complexity due to its ability to act as both an electron-withdrawing and steric hindrance group. This dual nature can significantly impact the compound's reactivity in various chemical transformations.

In terms of applications, 2-Bromo-3-fluoro-4-(fluoromethoxy)phenol has shown promise in several areas. In medicinal chemistry, it serves as a valuable building block for constructing bioactive molecules with potential therapeutic applications. For example, recent studies have explored its use in designing inhibitors for kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. The bromine substituent is particularly advantageous in such contexts due to its ability to participate in hydrogen bonding and other non-covalent interactions.

The compound's role in materials science is equally noteworthy. Its unique electronic properties make it a candidate for applications in organic electronics, such as in the development of semiconducting polymers or organic light-emitting diodes (OLEDs). Researchers have investigated its ability to act as an electron-deficient unit in conjugated systems, which could enhance charge transport properties in these materials.

From an environmental perspective, understanding the fate and behavior of 2-Bromo-3-fluoro-4-(fluoromethoxy)phenol in natural systems is crucial. Studies have been conducted to assess its biodegradation potential and toxicity profiles. These investigations are essential for ensuring the safe handling and disposal of this compound during industrial processes.

In conclusion, 2-Bromo-3-fluoro-4-(fluoromethoxy)phenol is a multifaceted compound with significant implications across various scientific disciplines. Its synthesis, properties, and applications continue to be actively researched, driven by the demand for innovative solutions in medicine, materials science, and beyond. As our understanding of this compound deepens, it is likely to find even more diverse uses that benefit society while maintaining environmental sustainability.